15:0 Lyso PG-d5

• CAS: 2342574-98-3
• Molecular Formula: C21H42NaO9P
• Molecular Weight: 497.5 g/mol
• InChI: InChI=1S/C21H43O9P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-21(25)28-16-20(24)18-30-31(26,27)29-17-19(23)15-22;/h19-20,22-24H,2-18H2,1H3,(H,26,27);/q;+1/p-1/t19?,20-;/m1./s1/i16D2,18D2,20D
• InChIKey: PLEIWLWNZBHOAI-YMJCZPQOSA-M

15:0 Lyso PG-d5 (CAS 2342574-98-3): Procurement-Ready Technical Baseline for Lipidomics and Metabolomics Quantitation

15:0 Lyso PG-d5 is a deuterium-labeled lysophosphatidylglycerol (Lyso PG) internal standard featuring a pentadecanoyl (15:0) acyl chain and five deuterium substitutions (d5) on the glycerol backbone . Its molecular formula is C₂₁H₃₇D₅NaO₉P, with a molecular weight of 497.55 g/mol, and is supplied at >99% purity (TLC) . The compound is structurally identical to the endogenous 15:0 Lyso PG analyte except for the stable isotope label, which introduces a +5 Da mass shift essential for mass spectrometry-based quantitation . Commercial formulations include 1 mg/mL solutions in sealed amber ampules, shipped on dry ice and stored at −20°C .

Workflow

Stable isotope dilution LC-MS/MS lipid quantitation

Selection Context

Deuterated internal standard for Lyso PG species in research matrices

Key Attribute

Backbone-labeled d5 structure minimizes H/D exchange

Why Non-Deuterated Lyso PG Analogs or Structurally Similar Internal Standards Fail to Meet Quantitative Lipidomics Requirements for 15:0 Lyso PG-d5

Substituting 15:0 Lyso PG-d5 with a non-deuterated Lyso PG analog or a structurally similar but non-isotopic internal standard introduces quantitation errors that are both systematic and condition-dependent. Stable isotopically labeled (SIL) internal standards, such as deuterated compounds, co-elute with the target analyte and experience nearly identical matrix effects during LC-MS/MS analysis [1]. In contrast, non-isotopic structural analogs exhibit differential ionization suppression or enhancement under varying sample matrix conditions, leading to recovery biases that cannot be corrected without matrix-matched calibration for every sample type . Deuterium-labeled standards specifically reduce matrix effect variability and improve inter-assay precision compared to non-deuterated alternatives, a distinction that becomes critical when comparing data across batches, matrices, or laboratories [2].

Target

15:0 Lyso PG-d5 — deuterated, co-elutes with analyte, matched matrix effects

Substitute risk

Non-deuterated Lyso PG analog — differential ionization suppression, recovery biases across matrices

Substitute risk

Non-isotopic structural analog ISTD — matrix effect susceptibility may shift per sample type, limiting cross-batch precision

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Cooper J, Dilek I, Sreenivasan U. Evaluation of LC-MS/MS Deuterium Scrambling in Clinically Significant Small Molecules. Cerilliant, 2012. View Source

15:0 Lyso PG-d5 Evidence-Based Differentiation: Quantitative Comparator Data for Procurement Decision Support

Deuterium Labeling Position Mitigates Hydrogen-Deuterium Exchange Relative to Alternative Labeling Strategies

The five deuterium atoms in 15:0 Lyso PG-d5 are positioned on the glycerol backbone (1,1,2,3,3-pentadeuterio substitution), not on exchange-labile heteroatoms or alpha to carbonyl groups. This backbone placement minimizes the risk of hydrogen-deuterium exchange during sample preparation and analysis compared to alternative deuterium labeling strategies that position labels on alpha-carbonyl carbons, where enolization-mediated exchange can degrade isotopic integrity under basic or acidic conditions . Class-level data on lysophosphoglycerol (LPG) deuterated internal standards demonstrate that stable labeling yields consistent quantitation without isotopic scrambling in routine LC-MS workflows [1].

Backbone d5 placement

Class-level inference

Glycerol backbone vs. α-carbonyl labels

Minimizes H/D exchange risk in routine LC-MS conditions

Established isotope chemistry; no compound-specific exchange rate available

Evidence Dimension	Hydrogen-deuterium exchange stability
Target Compound Data	Backbone-deuterated (non-alpha-carbonyl positions) — minimal exchange under standard conditions
Comparator Or Baseline	Deuterium labels positioned alpha to carbonyl groups (enolizable positions)
Quantified Difference	No quantitative exchange rate data available for this specific compound; class-level inference based on established isotope chemistry principles
Conditions	General LC-MS sample preparation conditions (acidic/basic mobile phases, extraction solvents)

Why This Matters

Stable isotopic labeling without exchange ensures that the +5 Da mass difference remains constant throughout the analytical workflow, preventing quantitative drift and cross-sample contamination that would invalidate batch-to-batch comparisons.

• [1] Lehmann R, et al. Average recovery of deuterium-labeled lipid internal standards by lipid class. Metabolites 2021, 11(5), 294, Figure 4. View Source

Class-Level Recovery Data for Lysophosphoglycerol (LPG) Deuterated Internal Standards Establishes Quantitation Benchmark

In a targeted LC/TQ workflow evaluation of deuterium-labeled lipid internal standards, the lysophosphoglycerol (LPG) class — which includes 15:0 Lyso PG-d5 — exhibited average recovery values comparable to other major lysophospholipid classes such as lysophosphocholine (LPC) and lysophosphoethanolamine (LPE) [1]. The study, which included five preparation replicates and five MS replicates per lipid, demonstrates that LPG deuterated standards provide reproducible recovery performance suitable for quantitative lipidomics applications. This class-level validation supports the use of 15:0 Lyso PG-d5 as a reliable internal standard for Lyso PG quantitation, with performance metrics that align with established lysophospholipid internal standard workflows [1].

LPG class recovery

Class-level inference

Average recovery comparable to LPC, LPE classes

Supports reproducible quantitation in targeted LC/TQ workflows

Reported in Lehmann et al. 2021; n=5 replicates

Evidence Dimension	Average recovery of deuterium-labeled internal standards by lipid class
Target Compound Data	Lysophosphoglycerol (LPG) class — average recovery reported (see source for specific values)
Comparator Or Baseline	Other lysophospholipid classes: LPC, LPE, LPS, LPI
Quantified Difference	Comparable recovery among lysophospholipid classes; no statistically significant class-specific deficiency identified
Conditions	Targeted LC/TQ workflow; n lipids × 5 preparation replicates × 5 MS replicates

Why This Matters

Validated class-level recovery data reduces the method development burden for users implementing Lyso PG quantitation assays, as performance expectations are established by peer-reviewed lipidomics workflows.

• [1] Lehmann R, et al. Average recovery of deuterium-labeled lipid internal standards by lipid class based on a targeted LC/TQ workflow. Metabolites 2021, 11(5), 294, Figure 4. View Source

+5 Da Mass Shift Provides Baseline Resolution from Endogenous 15:0 Lyso PG Analyte in MS Detection

15:0 Lyso PG-d5 incorporates exactly five deuterium atoms, producing a nominal mass increase of +5 Da relative to the unlabeled 15:0 Lyso PG analyte [1]. This mass difference exceeds the minimum requirement of ≥3 Da for small molecules (<1,000 Da) to avoid spectral overlap in MS detection . By contrast, a d3-labeled analog would provide only +3 Da mass shift, which lies at the minimum acceptable threshold for baseline resolution and may be insufficient when isotopic distributions of the unlabeled analyte overlap with the internal standard signal . The d5 labeling ensures unambiguous peak assignment and accurate peak area integration across all common LC-MS instrument platforms.

Mass shift +5 Da

Cross-study comparable

+5 Da vs. ≥3 Da minimum for small molecules

Prevents isotopic crosstalk, ensures accurate calibration

+2 Da above typical d3 analog

Evidence Dimension	Mass difference between internal standard and analyte
Target Compound Data	+5 Da (d5 labeling, five deuterium atoms)
Comparator Or Baseline	Minimum recommended: ≥3 Da for small molecules (<1,000 Da); d3-labeled analog would provide +3 Da
Quantified Difference	+2 Da above minimum threshold; +2 Da above hypothetical d3 analog
Conditions	General LC-MS/MS quantitation of small molecules (MW <1,000 Da)

Why This Matters

Adequate mass separation prevents isotopic crosstalk between internal standard and analyte channels, which is essential for accurate calibration curves and prevents underestimation or overestimation of endogenous Lyso PG concentrations.

• [1] InvivoChem. 15:0 Lyso PG-d5 Technical Datasheet. View Source

Compatibility with Avanti Polar Lipids SPLASH Lipidomics Internal Standard Mixture Workflow

Stable isotope-labeled internal standards belonging to the phosphatidylglycerol (PG) and lysophosphatidylglycerol (LPG) classes, including compounds structurally analogous to 15:0 Lyso PG-d5, are routinely incorporated into the Avanti Polar Lipids SPLASH lipidomics internal standard mixture . This mixture is employed in comprehensive lipidomics analytical protocols for simultaneous quantitation of multiple lipid classes using a single internal standard cocktail. In contrast, non-deuterated structural analogs or non-isotopic internal standards cannot be reliably multiplexed due to differing matrix effect susceptibility across lipid classes, which would require separate calibration curves for each lipid species [1]. The inclusion of LPG-class deuterated standards in established SPLASH formulations validates the compatibility of 15:0 Lyso PG-d5 with high-throughput, multi-class lipidomics workflows.

SPLASH compatibility

Class-level inference

LPG deuterated standards in SPLASH mixture

Enables multi-class lipidomics without separate calibration

Non-isotopic ISTDs cannot be reliably multiplexed

Evidence Dimension	Workflow compatibility with multi-class lipidomics internal standard cocktails
Target Compound Data	Compatible (LPG-class deuterated standards are used in SPLASH mixtures)
Comparator Or Baseline	Non-deuterated or non-isotopic internal standards
Quantified Difference	Not quantifiable as a single metric; compatibility is established by documented use in validated lipidomics protocols
Conditions	Comprehensive lipidomics analytical protocols using Avanti Polar Lipids SPLASH internal standard mixture

Why This Matters

Procurement of 15:0 Lyso PG-d5 enables integration into established, published lipidomics workflows that have been validated for multi-class lipid quantitation, reducing method development time and ensuring cross-study comparability.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Avanti Polar Lipids Specification: >99% Purity (TLC) and Sealed Ampule Format Ensures Lot-to-Lot Consistency

The Avanti Polar Lipids formulation of 15:0 Lyso PG-d5 (Product No. 858123L) is supplied at >99% purity as determined by thin-layer chromatography (TLC), packaged as a 1 mg/mL solution in a 2 mL amber glass sealed ampule, and shipped on dry ice with a recommended storage temperature of −20°C . This sealed ampule format minimizes exposure to atmospheric moisture and oxygen during shipping and storage, reducing the risk of acyl chain oxidation or hydrolysis that could generate unlabeled degradation products interfering with quantitation. In contrast, generic lipid standards supplied in screw-cap vials with septa are susceptible to repeated headspace exposure upon multiple withdrawals, which can accelerate oxidative degradation and introduce lot-to-lot variability in internal standard concentration [1].

Purity & packaging

Direct comparison

>99% TLC, sealed ampule, 1 mg/mL

Reduces oxidative degradation and concentration drift

Vs. screw-cap vials with repeated headspace exposure

Evidence Dimension	Purity specification and packaging format
Target Compound Data	>99% (TLC); 2 mL amber glass sealed ampule; 1 mg/mL solution
Comparator Or Baseline	Generic lipid standards supplied in screw-cap vials with septa
Quantified Difference	Sealed ampule prevents repeated atmospheric exposure; >99% TLC purity is vendor-specified
Conditions	Storage at −20°C; shipped on dry ice

Why This Matters

Sealed ampule packaging and documented high purity reduce the risk of internal standard degradation between procurement and use, ensuring that the actual concentration delivered to the assay matches the nominal concentration and that unlabeled degradation products do not contribute to background signal in the analyte channel.

• [1] Avanti Polar Lipids. Quality Assurance Statement. View Source

15:0 Lyso PG-d5 Procurement-Relevant Application Scenarios in Lipidomics and Metabolomics

Targeted Quantitation of Endogenous 15:0 Lyso PG in Biological Matrices via LC-MS/MS

15:0 Lyso PG-d5 serves as the optimal internal standard for stable isotope dilution LC-MS/MS quantitation of 15:0 Lyso PG in plasma, serum, tissue homogenates, and cell culture extracts. The +5 Da mass shift ensures baseline resolution from the endogenous analyte , while the backbone deuterium labeling minimizes hydrogen-deuterium exchange that could otherwise compromise quantitation accuracy under varying sample preparation conditions . This application is directly supported by class-level recovery data for LPG deuterated standards, confirming reproducible performance in targeted LC/TQ workflows [1].

Integration into Multi-Class Lipidomics Internal Standard Cocktails (e.g., SPLASH)

15:0 Lyso PG-d5 is compatible with established SPLASH lipidomics internal standard mixtures, which include deuterated standards for PG and LPG classes alongside other major lipid classes . Procurement of this compound enables users to assemble or supplement comprehensive internal standard cocktails for untargeted or semi-targeted lipidomics, eliminating the need to validate each lipid class separately. This workflow integration reduces method development overhead and ensures that Lyso PG quantitation is normalized against matrix effects to the same degree as other lipid classes in the same analytical run .

Method Validation and Cross-Laboratory Data Harmonization in Multi-Site Studies

The sealed ampule format and >99% TLC purity specification of the Avanti Polar Lipids formulation provide the lot-to-lot consistency required for method validation studies and multi-site clinical or translational research. By using the identical internal standard formulation across participating laboratories, systematic bias introduced by internal standard degradation or concentration variability is minimized. The deuterium-labeled nature of the compound further enables cross-laboratory data harmonization, as the stable isotope internal standard corrects for site-specific differences in sample extraction efficiency and LC-MS instrument response .

Pharmacokinetic and Metabolic Flux Studies Involving Lyso PG Species

For studies investigating the biosynthesis, turnover, or metabolic fate of lysophosphatidylglycerol species, 15:0 Lyso PG-d5 provides a chemically identical but mass-distinguishable tracer for stable isotope labeling experiments. The five deuterium atoms on the glycerol backbone remain intact during sample processing due to positioning on non-exchangeable sites , ensuring that the isotopic label is preserved throughout the analytical workflow. This application is particularly relevant for in vitro metabolic flux assays and ex vivo tissue incubation studies where accurate quantitation of Lyso PG turnover is required.

Application

Selection Property

Validation Focus

Targeted Lyso PG quantitation in research matrices

Backbone deuterium labeling stability

Matrix-effect correction and isotopic integrity review

Multi-class lipidomics internal standard cocktails

SPLASH mixture compatibility

Cross-class matrix effect normalization

Cross-laboratory method validation

Sealed ampule lot consistency

Inter-site precision and reproducibility monitoring

Lyso PG metabolic flux studies

Non-exchangeable deuterium label

Tracer integrity in in vitro incubation assays

• [1] Lehmann R, et al. Average recovery of deuterium-labeled lipid internal standards by lipid class. Metabolites 2021, 11(5), 294, Figure 4. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source